![molecular formula C6H4ClN3 B1590288 7-Chloropyrazolo[1,5-A]pyrimidine CAS No. 58347-49-2](/img/structure/B1590288.png)
7-Chloropyrazolo[1,5-A]pyrimidine
Overview
Description
7-Chloropyrazolo[1,5-A]pyrimidine is a heterocyclic compound that is widely used in organic synthesis. It is a five-membered ring molecule that contains a nitrogen atom and a chlorine atom in its structure. 7-Chloropyrazolo[1,5-A]pyrimidine is a versatile building block for the synthesis of various compounds. It has been used in the synthesis of drugs, agrochemicals, and dyes. It has also been used in the synthesis of heterocyclic compounds, such as pyrazoles, pyrimidines, and pyrazolopyrimidines.
Scientific Research Applications
Cancer Treatment
7-Chloropyrazolo[1,5-A]pyrimidine derivatives have been identified as potential drugs in the treatment of cancer due to their promising medical pharmacophores. They have shown effectiveness in inhibiting enzymes that are crucial for cancer cell survival .
Inflammatory and Viral Diseases
These compounds are also being explored for their potential in treating inflammatory or viral diseases, highlighting their versatility in medical applications .
Therapeutic Target for Cholangiocarcinoma
A derivative of pyrazolo[1,5-a]pyrimidine has been granted orphan drug status by the U.S. Food and Drug Administration for the treatment of advanced cholangiocarcinoma, which is a form of bile duct cancer. This underscores the role of these compounds as therapeutic targets .
Anticancer Activity and SAR
Pyrazolo[1,5-a]pyrimidine derivatives have been studied for their anticancer activity against human cancer cell lines and primary CLL cells, leading to cell death by apoptosis through the inhibition of CDK enzyme .
Optical Applications
A family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their tunable photophysical properties and simpler, greener synthetic methodologies .
Medicinal and Pharmaceutical Applications
These compounds are key structural motifs in various vital applications including medicinal and pharmaceuticals, showcasing their importance in drug development and therapy .
Mechanism of Action
Target of Action
The primary target of 7-Chloropyrazolo[1,5-A]pyrimidine is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a serine/threonine kinase that plays a crucial role in the regulation of the cell cycle. It is involved in G1-S phase transition and G2-M transition, and its deregulation can lead to uncontrolled cell proliferation, a hallmark of cancer .
Mode of Action
7-Chloropyrazolo[1,5-A]pyrimidine interacts with its target, CDK2, by binding to the ATP-binding pocket of the enzyme, thereby inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, leading to cell cycle arrest and potentially inducing apoptosis in cancer cells .
Biochemical Pathways
The inhibition of CDK2 by 7-Chloropyrazolo[1,5-A]pyrimidine affects the cell cycle regulatory pathway. CDK2 is essential for the transition from G1 phase to S phase and from G2 phase to M phase. By inhibiting CDK2, 7-Chloropyrazolo[1,5-A]pyrimidine prevents the progression of the cell cycle, leading to cell cycle arrest . This can result in the inhibition of cell proliferation, particularly in cancer cells where the cell cycle is often deregulated .
Pharmacokinetics
It is known that the compound is a solid at room temperature , and its solubility can influence its bioavailability
Result of Action
The molecular effect of 7-Chloropyrazolo[1,5-A]pyrimidine’s action is the inhibition of CDK2 activity . On a cellular level, this leads to cell cycle arrest, which can result in the inhibition of cell proliferation and the induction of apoptosis, particularly in cancer cells .
Action Environment
The action, efficacy, and stability of 7-Chloropyrazolo[1,5-A]pyrimidine can be influenced by various environmental factors. For instance, the compound should be stored in an inert atmosphere at 2-8°C to maintain its stability . Additionally, the compound is classified as an irritant and can cause severe skin burns and eye damage, indicating that it should be handled with care
properties
IUPAC Name |
7-chloropyrazolo[1,5-a]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClN3/c7-5-1-3-8-6-2-4-9-10(5)6/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCZQHXPIKQHABJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2N=CC=C(N2N=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50484053 | |
Record name | 7-CHLOROPYRAZOLO[1,5-A]PYRIMIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50484053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloropyrazolo[1,5-A]pyrimidine | |
CAS RN |
58347-49-2 | |
Record name | 7-CHLOROPYRAZOLO[1,5-A]PYRIMIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50484053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-chloropyrazolo[1,5-a]pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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